Cas no 1343439-03-1 (2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid)

• Product Name: 2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid
• CAS No: 1343439-03-1
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5573616
• Update Time: 2025-05-20

2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)-
• 2-fluoro-4-(1-methyl-1h-pyrazol-5-yl)benzoic acid
• 2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

• Inchi： 1S/C11H9FN2O2/c1-14-10(4-5-13-14)7-2-3-8(11(15)16)9(12)6-7/h2-6H,1H3,(H,15,16)
• InChI Key： JKRYXZNNEZWUKC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2N(C)N=CC=2)C=C1F

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 391.2±32.0 °C(Predicted)
• pka: 3.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

Professional Introduction to 2-Fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic Acid (CAS No. 1343439-03-1)

2-Fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid, with the chemical identifier CAS No. 1343439-03-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and pyrazole moieties in its structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The compound's structure consists of a benzoic acid core substituted with a fluoro group at the 2-position and a 1-methyl-1H-pyrazole ring at the 4-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the compound's pharmacological profile. Meanwhile, the pyrazole ring is a common pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been growing interest in developing novel therapeutic agents that incorporate fluoro-substituted benzoic acids. These compounds have shown promise in various preclinical studies due to their ability to modulate biological pathways effectively. For instance, derivatives of benzoic acid with fluoro groups have been investigated for their potential in treating neurological disorders, where the fluorine atom enhances blood-brain barrier penetration. Similarly, pyrazole-based compounds have been explored for their anti-inflammatory and analgesic effects.

One of the most compelling aspects of 2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid is its versatility in drug design. The combination of the fluoro and pyrazole moieties allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive scaffold for developing new drugs targeting a wide range of diseases. Researchers have leveraged this compound to create analogs with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of this compound in oncology research. The benzoic acid core is known to interact with various enzymes and receptors involved in cancer progression. By incorporating a fluoro group and a pyrazole ring, scientists have been able to develop molecules that exhibit potent antitumor activity. Preclinical trials have demonstrated that derivatives of this compound can inhibit the growth of cancer cells by disrupting key signaling pathways associated with tumor development.

The role of fluorine in enhancing drug bioavailability is well-documented. The electron-withdrawing nature of fluorine increases metabolic stability, allowing drugs to remain active in the body longer. This property is particularly valuable in therapeutic contexts where sustained drug action is desired. Additionally, fluorine can influence the electronic properties of a molecule, affecting its binding affinity to biological targets such as enzymes and receptors.

The pyrazole ring contributes another layer of complexity to the compound's pharmacological profile. Pyrazoles are known for their ability to modulate inflammatory responses by inhibiting key enzymes like COX and LOX. This makes them promising candidates for developing anti-inflammatory drugs. Furthermore, pyrazole-based compounds have shown efficacy in treating viral infections due to their ability to interfere with viral replication mechanisms.

In conclusion, 2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.